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Compound of Interest

Compound Name: 2-(2-Methoxyethyl)phenol

Cat. No.: B130077 Get Quote

An In-depth Technical Guide on the Physical Characteristics of Guaiacol Glyceryl Ether

(Guaifenesin)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of Guaiacol Glyceryl Ether, commonly known as Guaifenesin. The information is

curated for professionals in research, science, and drug development, with a focus on

quantitative data, experimental methodologies, and visual representations of key processes.

Core Physical and Chemical Properties
Guaifenesin is a well-characterized molecule with the chemical name 3-(2-

Methoxyphenoxy)-1,2-propanediol[1][2][3]. It is widely used as an expectorant. Its physical

properties are critical for formulation development, quality control, and analytical method

development.

Data Presentation: Physicochemical Characteristics
The following table summarizes the key quantitative physical and chemical data for

Guaifenesin.
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Property Value Citations

CAS Number 93-14-1 [1][2][3][4]

Molecular Formula C₁₀H₁₄O₄ [1][2][3][4]

Molecular Weight 198.22 g/mol [1][2][3][4]

Appearance

White to off-white crystalline

powder; Minute rhombic

prisms

[1][3][5][6]

Odor/Taste
Slight characteristic odor,

slightly bitter aromatic taste
[3][5][6]

Melting Point 77-81 °C; 78.5-79 °C [1][3][4][5]

Boiling Point 215 °C at 19 mmHg (2.53 kPa) [1][4][5]

Density 1.18 - 1.195 g/cm³ (estimate) [1][4][7]

pKa (Predicted) 13.53 ± 0.20 [1][4][6]

LogP (Octanol/Water) 1.39 [1][8]

Refractive Index 1.538 - 1.555 (estimate) [1][4][7][9]

UV/Vis λmax 224-226 nm, 273-274 nm [2][10][11]

Mass Spec Peaks
Intense peaks at m/z: 109,

124, 198
[6]

Data Presentation: Solubility Profile
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Solvent Solubility Temperature Citations

Water 5 g/100 mL (50 g/L) 25 °C [1][4][6][7]

Water 40.4 mg/mL 25 °C [12]

Water 259.8 mg/mL 40 °C [12]

Ethanol
Freely Soluble (~15

mg/mL)
Room Temp [2][3][10]

Chloroform Soluble Room Temp [1][3][5]

Glycerin Soluble Room Temp [1][3][5]

Propylene Glycol Soluble Room Temp [3]

DMSO

~30 mg/mL (100

mg/mL with

heat/sonication)

Room Temp [2][4]

DMF Soluble (~30 mg/mL) Room Temp [1][2][3]

Benzene
Moderately to Easily

Soluble
Room Temp [1][3][5]

Petroleum Ether Practically Insoluble Room Temp [1][3][5]

PBS (pH 7.2) ~5 mg/mL Room Temp [2]

Experimental Protocols
The determination of Guaifenesin's physical characteristics relies on standard pharmaceutical

analysis techniques.

Determination of Melting Point
The melting point is a crucial indicator of purity and is typically determined using the capillary

method.

Sample Preparation: A small amount of finely powdered, dry Guaifenesin is packed into a

capillary tube.
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Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

Measurement: The sample is heated at a controlled rate. The temperature range is recorded

from the point at which the substance first begins to melt to when it becomes completely

liquid. For Guaifenesin, this is typically observed in the range of 77-81°C[1][4].

Determination of Boiling Point at Reduced Pressure
As Guaifenesin may decompose at its atmospheric boiling point, the boiling point is determined

under vacuum.

Apparatus: A distillation apparatus suitable for reduced pressure is assembled.

Procedure: The sample is heated in the distillation flask. The pressure of the system is

reduced and maintained at a constant value (e.g., 19 mmHg)[1][4][5].

Measurement: The temperature at which the liquid boils and its vapor condenses is recorded

as the boiling point at that specific pressure.

Solubility Determination
Equilibrium solubility measurement is the standard method for quantifying the solubility of a

compound in a given solvent.

Sample Preparation: An excess amount of Guaifenesin is added to a known volume of the

solvent (e.g., water, ethanol, PBS) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for a sufficient

period to ensure equilibrium is reached (typically 24-48 hours).

Separation: The saturated solution is filtered to remove any undissolved solid.

Quantification: The concentration of Guaifenesin in the clear filtrate is determined using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or

UV-Visible Spectrophotometry[8][13][14].

UV-Visible Spectrophotometry for Quantification
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This technique is frequently used for the quantitative analysis of Guaifenesin in bulk and

pharmaceutical dosage forms[10][15][16].

Wavelength Selection (λmax): A dilute solution of Guaifenesin is scanned across the UV

spectrum (e.g., 200-400 nm) to identify the wavelengths of maximum absorbance. For

Guaifenesin, these are typically 224-226 nm and 273-274 nm[2][10][11].

Calibration Curve: A series of standard solutions with known concentrations of Guaifenesin

are prepared. The absorbance of each standard is measured at the chosen λmax. A

calibration curve is generated by plotting absorbance versus concentration.

Sample Analysis: The absorbance of the sample solution (of unknown concentration) is

measured under the same conditions.

Concentration Calculation: The concentration of Guaifenesin in the sample is determined by

interpolating its absorbance value on the calibration curve.

Visualizations: Pathways and Workflows
Mechanism of Action: Expectorant Pathway
Guaifenesin's primary mechanism as an expectorant is believed to be a reflex action initiated in

the gastrointestinal tract[1]. It acts as an irritant to gastric vagal receptors, which in turn

stimulates parasympathetic reflexes leading to increased glandular secretions in the respiratory

tract. This results in a less viscous mucus that is easier to clear.
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Figure 1: Guaifenesin's reflex arc for its expectorant action.
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Experimental Workflow: UV-Vis Spectrophotometric
Assay
The following diagram illustrates a typical workflow for the quantification of Guaifenesin from a

bulk or formulated product using UV-Visible spectrophotometry, a fundamental technique in

pharmaceutical quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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